Cas no 5409-99-4 ( )

• Product name: &nbsp
• CAS No: 5409-99-4
• MF: C₁₈H₂₀O₂
• MW: 268.3502
• CID: 939688
• PubChem ID: 224219

  Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-2-methoxyphenyl)-phenylmethanone
• (5-tert-butyl-2-methoxyphenyl)(phenyl)methanone
• [5-(1,1-dimethylethyl)-2-methoxyphenyl]phenyl-methanone
• 2-benzoyl-4-tert-butylanisole
• 5-tert-butyl-2-methoxy-benzophenone
• AC1L5D4Y
• AC1Q5DEV
• AR-1A6553
• CTK4J9574
• KST-1A6589
• NSC12555
• NSC-12555
• [5-(1,1-Dimethylethyl)-2-methoxyphenyl]phenylmethanone
• SCHEMBL11343367
• DTXSID30279388
• MFCD19303746
• 5-t-butyl-2-methoxybenzophenone
• 5409-99-4
•  

• Inchi： InChI=1S/C18H20O2/c1-18(2,3)14-10-11-16(20-4)15(12-14)17(19)13-8-6-5-7-9-13/h5-12H,1-4H3
• InChI Key： RJOYVCSGRWHVCN-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1)OC)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.54
• PSA: 26.3
• LogP: 4.22370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones